Cas no 1075-00-9 (8-Fluoroisoquinoline)

• Product Name: 8-Fluoroisoquinoline
• CAS No: 1075-00-9
• MF: C₉H₆FN
• MW: 147.149045467377
• MDL: MFCD09878369
• CID: 40674
• PubChem ID: 26985665
• Update Time: 2024-11-26

8-Fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Fluoroisoquinoline
• 8-Fluor-isochinolin
• 8-fluoro-isoquinoline
• Isoquinoline,8-fluoro
• 8-Fluoro-2-azanaphthalene
• Z916812496
• FT-0656503
• SCHEMBL1351336
• SY065360
• AKOS015897080
• CS-0044875
• W-204642
• PB39530
• EN300-59699
• Isoquinoline, 8-fluoro-
• 1075-00-9
• AAQUCBIWXJSBEU-UHFFFAOYSA-N
• DTXSID80650461
• PS-6546
• MFCD09878369

• MDL： MFCD09878369
• Inchi： 1S/C9H6FN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-6H
• InChI Key： AAQUCBIWXJSBEU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=CN=CC=21

Computed Properties

• Exact Mass: 147.04800
• Monoisotopic Mass: 147.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 1.216
• Boiling Point: 255.3°Cat760mmHg
• Flash Point: 108.2°C
• Refractive Index: 1.614
• PSA: 12.89000
• LogP: 2.37390

8-Fluoroisoquinoline Security Information

• Hazardous Material Identification：